Cas no 1242339-67-8 (2-CHLORO-4,6-DIFLUOROBENZOIC ACID)

2-CHLORO-4,6-DIFLUOROBENZOIC ACID structure
1242339-67-8 structure
Product Name:2-CHLORO-4,6-DIFLUOROBENZOIC ACID
CAS No:1242339-67-8
MF:C7H3ClF2O2
MW:192.547328233719
MDL:MFCD16250104
CID:830343
PubChem ID:50998597
Update Time:2025-04-19

2-CHLORO-4,6-DIFLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4,6-DIFLUOROBENZOIC ACID
    • 1242339-67-8
    • SCHEMBL16460187
    • Z1201628608
    • CL8885
    • Benzoic acid, 2-chloro-4,6-difluoro-
    • DB-303010
    • CS-0097779
    • EN300-263827
    • 2-Chloro-4,6-difluorobenzoicacid
    • MFCD16250104
    • AKOS006336785
    • AS-19923
    • DTXSID50679321
    • MDL： MFCD16250104
    • Inchi： 1S/C7H3ClF2O2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12)
    • InChI Key： SHCCCLQAWAYTLM-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(C=1C(=O)O)F)F

Computed Properties

  • Exact Mass: 191.979
  • Monoisotopic Mass: 191.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.573±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 252.3±35.0 ºC (760 Torr),
  • Flash Point: 106.4±25.9 ºC,
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),

2-CHLORO-4,6-DIFLUOROBENZOIC ACID Pricemore >>

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2-CHLORO-4,6-DIFLUOROBENZOIC ACID Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1242339-67-8)2-CHLORO-4,6-DIFLUOROBENZOIC ACID
Order Number:A856879
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:03
Price ($):445.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1242339-67-8)2-CHLORO-4,6-DIFLUOROBENZOIC ACID
A856879
Purity:99%
Quantity:25g
Price ($):445.0
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